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Compound of Interest

Compound Name: 2',3,5,7-Tetrahydroxyflavanone
CAS No.: 31477-95-9
Cat. No.: B150676
Get Quote
. J

Executive Directive: Immediate Operational Status

Substance Identity: 2',3,5,7-Tetrahydroxyflavanone CAS Registry Number: 31477-95-9
Chemical Class: Flavanone (Polyphenol) Disposal Classification:Hazardous Organic Waste
(Non-Halogenated)[1][2]

Core Directive: 2',3,5,7-Tetrahydroxyflavanone is a chemical irritant and potential aquatic
contaminant.[1] Do not dispose of via sanitary sewer or municipal trash. All waste streams must
be segregated into combustible organic waste containers for high-temperature incineration.[1]

Hazard Profiling & Technical Specifications

To ensure safe handling, researchers must understand the physicochemical properties driving
the disposal logic.[1] This compound is a solid polyphenol, prone to oxidative degradation and
dust formation.[1]

Table 1: Physicochemical & Hazard Data
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Parameter Specification Operational Implication

Use for precise waste labeling

CAS Number 31477-95-9 ) )
and inventory tracking.[1]
High risk of particulate
Physical State Solid (Powder/Crystal) inhalation; requires N95/P100
protection during transfer.[1]
- Soluble in DMSO, Methanaol, Waste must be compatible with
Solubility ]
Ethanol organic solvent streams.[1]
Skin Irrit. 2 (H315), Eye Irrit.[1]
GHS Classification Warning [3] 2A (H319), STOT SE 3

(H335).[1]

N o Keep away from chromic acid,
o Sensitive to strong oxidizing o ]
Reactivity . perchlorates, or nitric acid
agents
waste streams.[1]

Scientific Rationale: The hydroxyl groups at positions 2', 3, 5, and 7 render the molecule
reactive toward oxidizers.[1] Mixing with strong oxidizing acids in a waste container can lead to

exothermic decomposition. Segregation is critical to prevent thermal runaway.[1]

Personal Protective Equipment (PPE) Matrix

Trust in safety protocols begins with self-protection.[1] This system validates user safety before

the chemical is even touched.[1]

o Respiratory: NIOSH-approved N95 particulate respirator (minimum) or P100 if handling >100
mg in open air.[1]

o Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving recommended for
solutions >10 mM.[1]
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e Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses are insufficient due
to fine powder drift risks.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Objective: Safe containment of expired or excess solid 2',3,5,7-Tetrahydroxyflavanone for
incineration.[1]

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]
e Transfer:
o Work inside a chemical fume hood to capture fugitive dust.
o Transfer the solid using a chemically inert spatula.
o Do not rinse the original vial into the sink.
e Solvent Wash (Optional but Recommended):
o If the solid is sticky or adherent, dissolve in a minimal amount of acetone or ethanol.
o Transfer this rinsate to the Liquid Organic Waste container (see Protocol B).
o Labeling: Affix a hazardous waste label detailing:
o "Solid Organic Waste: 2',3,5,7-Tetrahydroxyflavanone"[1]
o Hazard Checkbox: Irritant.

» Final Disposition: Seal tightly and transfer to the facility's Central Accumulation Area (CAA)
for off-site thermal destruction (incineration).

Protocol B: Liquid Waste Disposal (Solutions/Mother
Liquors)

Objective: Disposal of reaction mixtures or stock solutions (e.g., in DMSO or Methanol).
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e Segregation: Ensure the waste stream is Non-Halogenated Organic.

o Critical Check: Does the solution contain Chloroform or DCM? If yes, segregate to
Halogenated Waste.[1] If no (e.g., DMSO, MeOH), use Non-Halogenated.[1]

e Pre-Treatment: No neutralization is required for this flavonoid.[1]
o Bulking: Pour solution into the designated solvent waste carboy (typically 20L HDPE).

o Caution: Ensure the carboy is grounded if pouring large volumes of flammable solvents
(ethanol/methanol) to prevent static discharge.[1]

e Record Keeping: Log the volume and concentration (approximate) on the waste container's
accumulation log.

Workflows and Decision Logic
Figure 1: Waste Stream Decision Tree

This logic gate ensures no cross-contamination of waste streams, preventing dangerous
reactions in bulk storage.[1]
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Waste Generation:
2',3,5,7-Tetrahydroxyflavanone
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Solid Hazardous Waste Bin

?
(Incineration) Solvent Type*

Contains Halogens Non-Halogenated
(DCM, Chloroform) (DMSO, MeOH, EtOH)

Halogenated Solvent Carboy Non-Halogenated Solvent Carboy
(High Temp Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating 2',3,5,7-Tetrahydroxyflavanone waste streams to
ensure compatibility with incineration protocols.

Emergency Response: Spill Management

Accidents happen. This self-validating protocol ensures containment without escalating the
hazard.[1]

Scenario: 500 mg powder spill on a laboratory bench.
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Isolate: Alert nearby personnel and mark the area.

Protect: Don N95 mask and fresh nitrile gloves immediately.[1]

Contain (Dry Spill):

o Do NOT use a wet cloth initially (this spreads the flavonoid and stains surfaces).[1]

o Cover the spill with a dry absorbent pad or paper towel to prevent dust dispersion.[1]
o Gently sweep onto a dustpan or scoop using a stiff card.

Clean:

o Once the bulk solid is removed, wet a paper towel with 70% Ethanol.

o Wipe the surface from the outside in to avoid spreading the residue.[1]

o Repeat until no yellow/residue remains.

Disposal: Place all contaminated wipes, gloves, and scoop cards into the Solid Hazardous
Waste bag.

Figure 2: Spill Response Workflow
2. Don PPE 3. Dry Containment > 4. Solvent Decon 5. Hazardous Waste
e (Ngs u Nltrlle) (Prevent DUSt)

Click to download full resolution via product page

Caption: Step-by-step spill remediation workflow prioritizing dust containment followed by
solvent decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2',3,5,7-Tetrahydroxyflavone | CAS:480-15-9 | Manufacturer ChemFaces [chemfaces.com]
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To cite this document: BenchChem. [2',3,5,7-Tetrahydroxyflavanone proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150676/docs#2-3-5-7-tetrahydroxyflavanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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